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Compound of Interest

Compound Name: 2-(2-Azepanyl)phenyl methyl ether

CAS No.: 383129-03-1

Cat. No.: B11895659

Get Quote

Executive Summary & Chemical Identity[1]
2-(2-Azepanyl)phenyl methyl ether represents a specific class of ortho-substituted phenyl-

azepanes.[1] Chemically, it consists of an anisole (methoxybenzene) core substituted at the

ortho position with an azepane (homopiperidine) ring attached via its C2 carbon.[1]

This molecule is the seven-membered ring homolog of the more common phenyl-piperidine

and phenyl-pyrrolidine scaffolds found in various stimulant and dissociative agents.[1] The

expansion of the nitrogen-containing ring from six to seven members introduces significant

conformational flexibility and steric bulk, often altering the pharmacological profile from

monoamine transporter inhibition (typical of piperidines) to broader receptor interactions (e.g.,

NMDA, Sigma, or Opioid receptors).[1]

Target Molecule Profile
IUPAC Name: 1-Methoxy-2-(azepan-2-yl)benzene[1]

Common Name: 2-(2-Methoxyphenyl)azepane[1]
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CAS Number: 383129-03-1[1]

Molecular Formula: C₁₃H₁₉NO[1]

Molecular Weight: 205.30 g/mol [1]

Key Structural Feature: 7-membered saturated nitrogen ring (Azepane) fused to an o-anisyl

group.[1]

Comparative Analysis of Analogs
To understand the unique properties of the azepane derivative, it is essential to compare it with

its lower homologs: the Pyrrolidine (5-membered) and Piperidine (6-membered) variants.[1]

Table 1: Physicochemical & Structural Comparison
Feature Analog A (5-Ring) Analog B (6-Ring) Target (7-Ring)

Name

2-(2-

Methoxyphenyl)pyrroli

dine

2-(2-

Methoxyphenyl)piperi

dine

2-(2-

Methoxyphenyl)azepa

ne

Ring Size 5 (Tightly constrained) 6 (Chair conformation) 7 (Flexible twist-chair)

Steric Bulk Low Medium High

LogP (Predicted) ~2.3 ~2.7 ~3.1 (Most Lipophilic)

Conformational

Freedom
Rigid envelope Stable chair

High flexibility

(Multiple conformers)

Primary

Pharmacophore

N-substituted

Benzylamine

2-Phenylpiperidine

(Stimulant scaffold)

2-Phenylazepane

(Hybrid scaffold)

Known Class

Relevance

Nicotine/Stimulant

analogs

Methylphenidate/NDR

I analogs

Dissociative/Sigma

ligands

Structure-Activity Relationship (SAR) Analysis
The transition from Piperidine to Azepane induces critical changes in bioactivity:
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Steric Occlusion: The larger azepane ring creates a greater steric demand at the binding

site.[1] In monoamine transporters (DAT/NET), this often reduces potency compared to the

optimal 6-membered piperidine ring (e.g., Ritalin).[1]

Lipophilicity: The addition of a methylene unit (-CH₂-) increases lipophilicity (LogP),

enhancing blood-brain barrier (BBB) permeability but potentially increasing non-specific

binding.[1]

Receptor Selectivity:

Piperidines (6-ring): Highly optimized for Dopamine/Norepinephrine transporters.[1]

Azepanes (7-ring): The increased flexibility and size often shift affinity towards Sigma (σ)

receptors, NMDA receptors (channel blockers), or Opioid receptors.[1] This trend is

observed in other azepane-containing drugs (e.g., Setiptiline).[1]

Visualization: SAR & Synthesis Pathways
The following diagram illustrates the structural relationship and the primary synthetic pathway

(Reductive Amination/Grignard) used to access these scaffolds.

Pharmacological Shift
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Caption: Synthesis pathway via Grignard addition to lactam and SAR progression from 5 to 7-

membered rings.
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Experimental Protocols
Protocol A: Synthesis via Grignard Addition to Lactam
This method is the industry standard for generating 2-substituted cyclic amines like 2-

phenylazepane.[1] It ensures the correct attachment of the phenyl ring to the carbon adjacent

to the nitrogen.[1]

Reagents:

2-Bromoanisole (Precursor)[1]

Magnesium turnings (activated)[1]

-Caprolactam (for 7-ring) or Valerolactam (for 6-ring)[1]

Sodium Borohydride (NaBH₄)[1]

Solvents: Anhydrous THF, Methanol, Dichloromethane (DCM)[1]

Step-by-Step Methodology:

Preparation of Grignard Reagent:

In a flame-dried 3-neck flask under Argon, add Magnesium turnings (1.2 eq) and a crystal

of iodine.

Add anhydrous THF.[1]

Dropwise add 2-Bromoanisole (1.0 eq) dissolved in THF.[1] Reflux for 1 hour until Mg is

consumed to form 2-methoxyphenylmagnesium bromide.[1]

Lactam Addition (Imine Formation):

Cool the Grignard solution to 0°C.

Dissolve

-Caprolactam (1.0 eq) in anhydrous THF and add dropwise to the Grignard solution.
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Mechanistic Note: The Grignard reagent attacks the carbonyl carbon of the lactam.[1]

Allow to warm to room temperature and stir for 4–6 hours.

Quench: Carefully add aqueous NH₄Cl.[1] This step hydrolyzes the intermediate to form

the cyclic imine (7-methoxy-3,4,5,6-tetrahydro-2H-azepine derivative).[1]

Extraction: Extract the imine with DCM.[1] Dry over MgSO₄ and concentrate.

Reduction to Amine:

Dissolve the crude cyclic imine in Methanol (0°C).

Add NaBH₄ (2.0 eq) in small portions (exothermic).

Stir at room temperature for 2 hours.

Workup: Evaporate MeOH, add water, extract with DCM.[1]

Purification: The product is a secondary amine.[1] Purify via Acid-Base extraction or

Column Chromatography (SiO₂, DCM:MeOH:NH₃).[1]

Protocol B: Analytical Verification (QC)
To validate the identity of 2-(2-Azepanyl)phenyl methyl ether, use the following parameters:

¹H NMR (CDCl₃, 400 MHz): Look for the characteristic methoxy singlet (

~3.8 ppm) and the multiplet for the azepane ring protons (

1.5–3.2 ppm).[1] The benzylic proton (H-2 of azepane) typically appears as a doublet of
doublets around

3.8–4.2 ppm.[1]

Mass Spectrometry: ESI+ mode should show a molecular ion peak

.[1]
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This compound is primarily utilized in neuropharmacology research as a structural probe to

map the steric tolerance of binding pockets in:

NMDA Receptors: As a simplified analog of dissociatives like Methoxphenidine (MXP).[1]

The 2-methoxy group is critical for high affinity in this class.[1]

Sigma Receptors: The azepane ring is a known pharmacophore for Sigma-1 receptor

ligands, often conferring neuroprotective or antidepressant-like effects.[1]

Chiral Resolution Studies: Due to the chiral center at C2 of the azepane ring, this molecule is

often used to test Kinetic Resolution methods using enzymes like Imine Reductases

(IREDs).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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